Cas no 147637-81-8 (2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-5-(2-propenyl)-, (R)- (9CI))

• Product Name: 2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-5-(2-propenyl)-, (R)- (9CI)
• CAS No: 147637-81-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 100725
• Update Time: 2024-01-24

2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-5-(2-propenyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-5-(2-propenyl)-, (R)- (9CI)
• 2H-Pyrrol-2-one, 1-acetyl-1,5-dihydro-5-(2-propenyl)-, (R)- (9CI)

• Inchi： 1S/C9H11NO2/c1-3-4-8-5-6-9(12)10(8)7(2)11/h3,5-6,8H,1,4H2,2H3/t8-/m1/s1
• InChI Key： FRQUKACJODCSIO-MRVPVSSYSA-N
• SMILES： N1(C(C)=O)[C@H](CC=C)C=CC1=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 285.9±23.0 °C(Predicted)
• PSA: 37.38
• pka: -1.97±0.40(Predicted)